Cas no 52673-86-6 (3-amino-6-chloro-benzothiophene-2-carbonitrile)

• Product Name: 3-amino-6-chloro-benzothiophene-2-carbonitrile
• CAS No: 52673-86-6
• MF: C₉H₅ClN₂S
• MW: 208.667399168015
• CID: 1578537
• Update Time: 2024-08-24

3-amino-6-chloro-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-chloro-benzothiophene-2-carbonitrile
• 3-Amino-6-chlor-1-benzothiophen-2-carbonitril
• 3-amino-6-chloro-1-benzothiophene-2-carbonitrile
• LogP
• Benzo[b]thiophene-2-carbonitrile, 3-amino-6-chloro-

• Inchi： 1S/C9H5ClN2S/c10-5-1-2-6-7(3-5)13-8(4-11)9(6)12/h1-3H,12H2
• InChI Key： ZFSCIYGILBEMEI-UHFFFAOYSA-N
• SMILES： C12=CC(Cl)=CC=C1C(N)=C(C#N)S2

Computed Properties

• Exact Mass: 207.98635
• Monoisotopic Mass: 207.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2

Experimental Properties

• Density: 1.5
• Boiling Point: 428.4°C at 760 mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.73
• PSA: 49.81
• pka: -1.51±0.10(Predicted)